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Compound of Interest

Compound Name: OXACILLIN SODIUM
CAS No.: 1773-88-2
Cat. No.: B593284
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the proper storage and
handling of oxacillin sodium powder and its reconstituted solutions. Adherence to these
protocols is crucial for maintaining the compound's stability, ensuring experimental accuracy,
and protecting laboratory personnel.

Introduction

Oxacillin sodium is a semi-synthetic, penicillinase-resistant beta-lactam antibiotic.[1][2] Its
primary mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to
and inactivating penicillin-binding proteins (PBPs).[2] Due to its susceptibility to degradation,
particularly through hydrolysis of the beta-lactam ring, strict adherence to proper storage and
handling procedures is essential to preserve its potency and ensure reliable experimental
outcomes.[3][4]

Safety Precautions and Handling
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Oxacillin sodium powder can be hazardous if not handled correctly. It may cause skin
irritation, serious eye irritation, and respiratory irritation.[5] Allergic reactions are also a potential
risk.[6]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[5][7]

Respiratory Protection: When handling the powder, especially in large quantities, use a
respirator or work in a well-ventilated area to avoid inhaling dust particles.[5][8]

Lab Coat: A lab coat should be worn to protect clothing.

Handling Procedures:

Avoid generating dust when handling the powder.[8]
e Wash hands thoroughly after handling.[5]

 In case of contact with skin or eyes, rinse immediately and copiously with water and seek
medical advice if irritation persists.[6]

o For spills, carefully sweep up the powder, avoiding dust creation, and place it in a sealed
container for disposal.[5]

Storage of Oxacillin Sodium Powder

The solid, un-reconstituted form of oxacillin sodium is relatively stable when stored under
appropriate conditions.
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Parameter Storage Condition

20°C to 25°C (68°F to 77°F) [see USP

Temperature
Controlled Room Temperature][9][10]

i Store in a dry, well-ventilated place in a tightly
Environment _
sealed container.[6][7]

Light Protect from light.

Reconstitution of Oxacillin Sodium Powder

The following protocols outline the preparation of stock solutions from oxacillin sodium
powder. Use sterile water for injection or 0.9% sodium chloride injection for reconstitution.[10]
[11]

Protocol 1: Preparation of a 100 mg/mL Stock Solution

o Aseptically add 9.3 mL of sterile water for injection or 0.9% sodium chloride injection to a vial
containing 1 gram of oxacillin sodium powder.[12]

¢ Shake the vial vigorously until the powder is completely dissolved and the solution is clear.
The final concentration will be approximately 100 mg/mL.[12]

Protocol 2: General Reconstitution for Intramuscular
and Intravenous Use

Approximate Final

Vial Size Volume of Diluent to Add on

1 gram 5.7 mL 250 mg / 1.5 mL[9][11]
2 grams 11.5mL 250 mg / 1.5 mL[9][11]
10 grams (Bulk) 93 mL 100 mg / mL[12][13]

Storage and Stability of Reconstituted Solutions
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The stability of oxacillin sodium solutions is dependent on the concentration, storage

temperature, and the solvent used.

Table 1: Stability of Reconstituted Oxacillin Sodium

Solutions

Concentration

Solvent

Storage
Temperature

Stability Period

Sterile Water for

Room Temperature

10-100 mg/mL o 4 Days[12]
Injection (25°C 1 77°F)
] ] Room Temperature
10-100 mg/mL 0.9% Sodium Chloride 4 Days[12]
(25°C 1 77°F)
Sterile Water for Refrigerated (4°C /
10-100 mg/mL o 7 Days[12]
Injection 39°F)
_ _ Refrigerated (4°C /
10-100 mg/mL 0.9% Sodium Chloride 39°F) 7 Days[12]
Sterile Water for Room Temperature
250 mg/1.5 mL o 3 Days[9][12]
Injection (21°C / 70°F)
Sterile Water for Refrigerated (4°C /
250 mg/1.5 mL 1 Week[9][12]

Injection 39°F)
Stock Solutions -20°C 1 month[14]
Stock Solutions -80°C 6 months[14]

Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

stock solutions before freezing.[14]

Stability of Diluted Intravenous Solutions

For experimental assays requiring further dilution, the stability of oxacillin sodium is

significantly influenced by the diluent and temperature. Oxacillin sodium degrades more

rapidly in dextrose solutions compared to sodium chloride solutions, a phenomenon attributed

to the catalytic effect of dextrose on hydrolysis.[3][4]
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Table 2: Stability of Diluted Oxacillin Sodium Solutions

for Infusion

Concentration

Diluent

Storage
Temperature

Stability Period
(Time to 10% loss
of potency)

Room Temperature

0.5-2 mg/mL 5% Dextrose in Water 6 Hours[9][12]
(21°C / 70°F)
5% Dextrose in 0.9% Room Temperature
0.5-2 mg/mL 6 Hours[12]
NaCl (21°C/ 70°F)
) ] Room Temperature Significant decrease
5 mg/mL 0.9% Sodium Chloride
(25°C) after 2 weeks[15][16]
Virtually no oxacillin
. Room Temperature
5 mg/mL 5% Dextrose in Water (25°C) detectable after 6
weeks[15][16]
) ) ) Stable forup to 6
5 mg/mL 0.9% Sodium Chloride  Refrigerated (4°C)
weeks[15][16]
) ] Stable for up to 6
5 mg/mL 5% Dextrose in Water  Refrigerated (4°C)

weeks[15][16]

10-100 mg/mL

Various IV Solutions

Frozen (-15°C)

30 Days[12]

Experimental Protocols
Protocol 3: High-Performance Liquid Chromatography
(HPLC) for Stability Assessment

This protocol provides a general framework for assessing the stability of oxacillin sodium

solutions.

o Preparation of Standards: Prepare a stock solution of oxacillin sodium of known

concentration in the desired diluent. Create a series of calibration standards by serial

dilution.
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o Sample Preparation: At specified time points, withdraw an aliquot of the oxacillin sodium
solution being tested. Dilute as necessary to fall within the range of the calibration curve.

» HPLC Conditions (Example):
o Column: C18 reverse-phase column.

o Mobile Phase: A suitable gradient of an aqueous buffer (e.g., phosphate buffer) and an
organic solvent (e.g., acetonitrile).

o Flow Rate: Approximately 1.0 mL/min.
o Detection: UV detection at an appropriate wavelength (e.g., 225 nm).

» Data Analysis: Quantify the concentration of oxacillin in the samples by comparing the peak
area to the calibration curve. Calculate the percentage of remaining oxacillin at each time
point to determine its stability.

Visualizations
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Caption: Workflow for the proper storage and handling of oxacillin sodium.
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Caption: Simplified degradation pathways for oxacillin sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Storage and Handling of Oxacillin Sodium:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593284/docs#proper-storage-and-handling-of-
oxacillin-sodium-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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